Cas no 1489667-20-0 (Butane, 1-bromo-2-methyl-4-(methylsulfonyl)-)

• Product Name: Butane, 1-bromo-2-methyl-4-(methylsulfonyl)-
• CAS No: 1489667-20-0
• MF: C₆H₁₃BrO₂S
• MW: 229.13522028923
• CID: 5170683
• Update Time: 2025-10-29

Butane, 1-bromo-2-methyl-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-2-methyl-4-(methylsulfonyl)-
• 1-Bromo-2-methyl-4-(methylsulfonyl)butane

• Inchi： 1S/C6H13BrO2S/c1-6(5-7)3-4-10(2,8)9/h6H,3-5H2,1-2H3
• InChI Key： RJPYVWXWBMVJKC-UHFFFAOYSA-N
• SMILES： C(Br)C(C)CCS(C)(=O)=O

Additional information on Butane, 1-bromo-2-methyl-4-(methylsulfonyl)-

Compound CAS No. 1489667-20-0: Butane, 1-bromo-2-methyl-4-(methylsulfonyl)-

The compound Butane, 1-bromo-2-methyl-4-(methylsulfonyl)-, identified by the CAS registry number 1489667-20-0, is an organic bromide with a unique structural configuration. This compound belongs to the class of alkyl bromides and features a methylsulfonyl group attached to the butane chain. The presence of the methylsulfonyl group introduces specific reactivity and functional properties, making this compound a valuable intermediate in various chemical syntheses.

Recent advancements in organic chemistry have highlighted the importance of such compounds in the development of bioactive molecules. The methylsulfonyl group, also known as a mesyl group, is a strong electron-withdrawing substituent that can significantly influence the reactivity of the molecule. This feature makes Butane, 1-bromo-2-methyl-4-(methylsulfonyl)- an ideal candidate for use in nucleophilic substitution reactions, particularly in the synthesis of pharmaceutical agents and agrochemicals.

In terms of synthesis, this compound can be prepared through various methods, including the reaction of 1-bromo-2-methylbutane with methanesulfonic acid under appropriate conditions. The reaction conditions play a crucial role in determining the yield and purity of the product. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction time, which has shown promising results for scaling up production.

The physical properties of Butane, 1-bromo-2-methyl-4-(methylsulfonyl)- include a melting point of approximately -5°C and a boiling point around 95°C at standard pressure. These properties make it suitable for use in various chemical processes that require controlled thermal conditions. The compound is also relatively stable under normal storage conditions but should be handled with care due to its reactivity.

From an applications perspective, this compound has found utility in the synthesis of advanced materials and specialty chemicals. For instance, it has been employed as an intermediate in the preparation of biodegradable polymers and as a precursor for synthesizing bioactive molecules with potential medicinal applications. Recent research has focused on its role in click chemistry reactions, where its reactivity is exploited to form stable covalent bonds under mild conditions.

In conclusion, Butane, 1-bromo-2-methyl-4-(methylsulfonyl)- (CAS No. 1489667-20-0) is a versatile compound with significant potential in modern chemical synthesis. Its unique structural features and reactivity make it an essential component in various industrial and research applications. As ongoing research continues to uncover new avenues for its use, this compound is poised to play an increasingly important role in the development of innovative chemical products.